1,1-Dimethoxy-2,3-dimethylhept-2-ene

• CAS No.: 61147-85-1
• Molecular Formula: C11H22O2
• Molecular Weight: 186.29 g/mol
• IUPAC Name: 1,1-dimethoxy-2,3-dimethylhept-2-ene
• InChI: InChI=1S/C11H22O2/c1-6-7-8-9(2)10(3)11(12-4)13-5/h11H,6-8H2,1-5H3
• InChI Key: SZGSVFKVFQKYLZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=C(C)C(OC)OC)C

Description

However, the evidence details a structurally analogous compound, 6,6-dimethoxy-2,5,5-trimethyl-2-hexene (CAS 67674-46-8), which shares key functional groups and structural motifs. For clarity, this article focuses on the hexene derivative, which is well-documented in the evidence .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1,1-Dimethoxy-2,3-dimethylhept-2-ene can be synthesized through several methods. One common approach involves the reaction of 2,3-dimethyl-2-heptene with methanol in the presence of an acid catalyst. The reaction proceeds via the formation of a carbocation intermediate, which is then attacked by methanol to form the dimethoxy derivative.

Industrial Production Methods: In an industrial setting, the production of 1,1-dimethoxy-2,3-dimethylhept-2-ene may involve continuous flow reactors to ensure efficient mixing and reaction control. The use of solid acid catalysts, such as zeolites, can enhance the reaction rate and selectivity. The product is typically purified through distillation or recrystallization to achieve the desired purity.

Chemical Reactions Analysis

Types of Reactions: 1,1-Dimethoxy-2,3-dimethylhept-2-ene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carbonyl compounds using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes using reducing agents like lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

Substitution: The methoxy groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an aqueous medium or chromium trioxide in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether or hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles such as halides or amines in the presence of a base.

Major Products Formed:

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols or alkanes.

Substitution: Formation of substituted ethers or amines.

Scientific Research Applications

1,1-Dimethoxy-2,3-dimethylhept-2-ene has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development and as a precursor for pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of fragrances and flavors.

Mechanism of Action

The mechanism of action of 1,1-dimethoxy-2,3-dimethylhept-2-ene involves its interaction with various molecular targets. The methoxy groups can participate in hydrogen bonding and other non-covalent interactions, influencing the compound’s reactivity and binding affinity. The presence of the double bond and methyl groups can also affect the compound’s electronic properties and steric interactions, contributing to its overall chemical behavior.

Comparison with Similar Compounds

Key Characteristics:

• Molecular Formula : C₁₁H₂₂O₂
• Molecular Weight : 186.29 g/mol
• Structure : A hexene backbone (6 carbons) with a double bond at position 2. Substituents include:
  • Two methoxy groups at positions 6,6 (equivalent to 1,1-dimethoxy if numbered from the opposite end).
  • Three methyl groups at positions 2, 5, and 5 .

Comparison with Similar Compounds

Structural and Molecular Comparisons

Table 1: Structural and Molecular Properties of Selected Alkenes

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Substituents	Double Bond Position
6,6-Dimethoxy-2,5,5-trimethyl-2-hexene	67674-46-8	C₁₁H₂₂O₂	186.29	2,5,5-trimethyl; 6,6-dimethoxy	2
2,3-Dimethylhex-1-ene	16746-86-4	C₈H₁₆	112.215	2,3-dimethyl	1
Phosphorin derivative*	Not provided	C₂₃H₂₃O₂P	~368.4	1,1-dimethoxy; 2,4,6-triphenyl	N/A (aromatic ring)

*The phosphorin derivative (from ) is included for contrast but differs significantly in backbone structure.

Key Observations:

Substituent Diversity :

• The target compound (CAS 67674-46-8) has methoxy and methyl groups , while 2,3-Dimethylhex-1-ene (CAS 16746-86-4) lacks oxygen-containing substituents .
• The phosphorin derivative introduces phenyl groups and a phosphorus ring system, highlighting divergent chemical priorities (e.g., aromaticity vs. aliphatic reactivity) .

Molecular Weight and Complexity :

• The methoxy/methyl-substituted hexene (186.29 g/mol) is nearly twice as heavy as 2,3-Dimethylhex-1-ene (112.215 g/mol), reflecting its additional functional groups .

Double Bond Position :

• The hexene derivative’s double bond at position 2 contrasts with 2,3-Dimethylhex-1-ene’s terminal double bond (position 1), which may influence reactivity (e.g., electrophilic addition preferences) .

Reactivity and Functional Group Implications

• Methoxy Groups : The electron-donating methoxy groups in CAS 67674-46-8 could stabilize adjacent carbocations or direct electrophilic attacks, unlike the purely hydrocarbon-based 2,3-Dimethylhex-1-ene .